Cas no 2227693-29-8 (rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol
• CAS No: 2227693-29-8
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 6580827
• PubChem ID: 165601278
• Update Time: 2025-06-12

rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol
• 2227693-29-8
• EN300-1626305

• Inchi： 1S/C8H9BrO3/c9-6-1-2-12-8(6)5-3-11-4-7(5)10/h1-2,5,7,10H,3-4H2/t5-,7-/m1/s1
• InChI Key： SYSJMWWJXKWOCV-IYSWYEEDSA-N
• SMILES： BrC1C=COC=1[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 231.97351g/mol
• Monoisotopic Mass: 231.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.6Ų

Additional information on rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol (CAS No. 2227693-29-8)

The compound rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol (CAS No. 2227693-29-8) is a chiral brominated furan derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromofuran moiety and the oxolan-3-ol group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applicability in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the most searched questions in the field of organic chemistry is: "What are the applications of brominated furan derivatives?" This compound addresses this query by serving as a key building block for developing novel therapeutics. Its chiral centers at the 3R and 4S positions enhance its stereoselectivity, a critical factor in designing drugs with fewer side effects. Recent studies highlight its role in synthesizing antiviral and anti-inflammatory agents, aligning with the growing demand for small-molecule therapeutics.

From an SEO perspective, terms like "bromofuran synthesis" and "chiral oxolan derivatives" are frequently queried, reflecting the compound's relevance in modern chemistry. The rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol is also notable for its stability under various reaction conditions, making it a preferred choice for high-throughput screening and combinatorial chemistry. Its CAS No. 2227693-29-8 is often used in patent literature, underscoring its commercial importance.

Another trending topic in chemical research is "green chemistry" and sustainable synthesis. This compound's efficient synthetic routes, such as catalytic asymmetric hydrogenation, align with these principles. Researchers are exploring its potential in biocatalysis, where enzymatic methods can reduce waste and improve yield. Such innovations are driving the compound's adoption in pharmaceutical manufacturing and material science.

In summary, rac-(3R,4S)-4-(3-bromofuran-2-yl)oxolan-3-ol (CAS No. 2227693-29-8) is a multifaceted compound with broad applications. Its alignment with industry trends, such as chiral drug development and sustainable synthesis, ensures its continued relevance. As research progresses, this compound is poised to play a pivotal role in advancing medicinal chemistry and chemical biology.